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Compound of Interest

Compound Name: MS049

Cat. No.: B10764883 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the solubility, stock solution

preparation, and experimental use of MS049, a potent and selective dual inhibitor of Protein

Arginine Methyltransferase 4 (PRMT4) and PRMT6.

Quantitative Data Summary
MS049 is available as a hydrochloride salt and exhibits good solubility in common laboratory

solvents. The table below summarizes its key quantitative properties.
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Property Value Source(s)

Chemical Name

N-methyl-4-(phenylmethoxy)-1-

piperidineethanamine,

dihydrochloride

[1][2]

Molecular Weight 321.3 g/mol (dihydrochloride) [1][3][4]

CAS Number
2095432-59-8

(dihydrochloride)
[1][2][3]

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility in Water 20 mg/mL (clear solution)

Solubility in DMSO 30 mg/mL [1]

Solubility in Ethanol 30 mg/mL [1]

Molar Concentration Calculations for Stock Solutions:

Solvent Solubility (mg/mL)
Maximum Molar
Concentration (mM)

Water 20 62.2

DMSO 30 93.4

Ethanol 30 93.4

Mechanism of Action and Signaling Pathway
MS049 is a cell-active small molecule that potently and selectively inhibits the enzymatic

activity of PRMT4 (also known as CARM1) and PRMT6.[1][2] These enzymes play a crucial

role in gene regulation by catalyzing the asymmetric dimethylation of arginine residues on

histone and non-histone proteins. Dysregulation of PRMT4 and PRMT6 has been implicated in

various cancers through the modulation of key signaling pathways, such as the AKT/mTOR

pathway, which is involved in cell proliferation, survival, and migration.[5]
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Below is a diagram illustrating the signaling pathway affected by MS049.
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Caption: Simplified PRMT4/6 signaling pathway inhibited by MS049.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MS049 dihydrochloride in

DMSO.

Materials:

MS049 dihydrochloride powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Vortex mixer or sonicator

Procedure:

Calculation:

The molecular weight of MS049 dihydrochloride is 321.3 g/mol .

To prepare a 10 mM (0.01 mol/L) stock solution, the required mass can be calculated

using the formula: Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 321.3 ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution, you will need 3.213 mg of

MS049 dihydrochloride.

Weighing:

Carefully weigh the calculated amount of MS049 dihydrochloride powder in a sterile

microcentrifuge tube.

Solubilization:
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Add the calculated volume of DMSO to the microcentrifuge tube containing the MS049
powder.

Vortex the solution vigorously or sonicate until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light.

General Experimental Workflow for Cellular Assays
This workflow outlines the key steps for evaluating the effect of MS049 on cultured cells.
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Caption: General experimental workflow for MS049 in cell-based assays.

Cell Viability Assay (MTT Assay)
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This protocol is a general guideline for assessing the effect of MS049 on cell viability using an

MTT assay. Optimization may be required for specific cell lines.

Materials:

Cells cultured in 96-well plates

MS049 working solutions

Vehicle control (cell culture medium with the same final concentration of DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Remove the culture medium and replace it with fresh medium containing various

concentrations of MS049 or the vehicle control.

Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C in a

humidified incubator.

MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

or until purple formazan crystals are visible.[6]

Solubilization: Carefully remove the medium and add 100-200 µL of the solubilization

solution to each well to dissolve the formazan crystals.[6]

Absorbance Measurement: Measure the absorbance at a wavelength between 500 and 600

nm using a microplate reader.[6]
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

a dose-response curve to determine the IC50 value.

Western Blot for Histone Methylation
This protocol can be used to assess the target engagement of MS049 by measuring the levels

of asymmetrically dimethylated histone H3 at arginine 2 (H3R2me2a), a known substrate of

PRMT6.[7]

Materials:

Cells treated with MS049 and vehicle control

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF or nitrocellulose membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-H3R2me2a and a loading control like anti-Histone H3)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Lysis: After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer the

proteins to a membrane.
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Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with the primary anti-H3R2me2a

antibody overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated

secondary antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging

system.

Normalization: Strip the membrane and re-probe with an antibody for total Histone H3 to

ensure equal loading. Quantify the band intensities and normalize the H3R2me2a signal to

the total Histone H3 signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. MS049|MS-049|PRMT4/PRMT6 inhibitor [dcchemicals.com]

3. MS049 (hydrochloride)|2095432-59-8|COA [dcchemicals.com]

4. apexbt.com [apexbt.com]

5. PRMT4 promotes hepatocellular carcinoma progression by activating AKT/mTOR
signaling and indicates poor prognosis - PMC [pmc.ncbi.nlm.nih.gov]

6. broadpharm.com [broadpharm.com]

7. PRMT6 serves an oncogenic role in lung adenocarcinoma via regulating p18 - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for MS049: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764883#ms049-solubility-and-stock-solution-
preparation]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b10764883?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/18348/ms049-(hydrochloride)
https://www.dcchemicals.com/product_show-MS049_hydrochloride_.html
https://dcchemicals.com/coa/COA_DC8805.html
https://www.apexbt.com/ms049-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8436100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8436100/
https://broadpharm.com/protocol_files/cell_viability_assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453511/
https://www.benchchem.com/product/b10764883#ms049-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b10764883#ms049-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b10764883#ms049-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b10764883#ms049-solubility-and-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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